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Compound of Interest

Compound Name: Linuron

Cat. No.: B1675549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of linuron dose-response studies

in weed science, including quantitative data on its efficacy, detailed experimental protocols for

conducting dose-response trials, and an illustration of its mechanism of action. Linuron is a

selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of

annual broadleaf and grassy weeds in a variety of crops.[1][2][3]

Data Presentation: Linuron Efficacy and Application
Rates
The following tables summarize the recommended application rates of linuron for weed control

in various crops and the dose-response data for specific weed species.

Table 1: Recommended Application Rates of Linuron for Weed Control in Various Crops
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Crop
Application
Timing

Target Weeds
Application
Rate (kg
a.i./ha)

Formulation

Potatoes Pre-emergence

Pigweed,

Lambsquarters,

Annual grasses

1.0 - 2.0 50% WP

Pre-emergence

Fat Hen,

Shepherd's

Purse, Amaranth,

Blackberry

Nightshade

1.08 - 2.25 (as

450 g/L SC)
450 g/L SC

Carrots Pre-emergence
Annual grasses,

Chickweed
0.5 - 1.0 400 g/L SC

Pre-emergence

General

broadleaf and

grass weeds

1.75 - 2.25 (as

450 g/L SC)
450 g/L SC

Post-emergence

(2-4 true leaf

stage)

General

broadleaf and

grass weeds

0.54 - 1.08 (as

450 g/L SC)
450 g/L SC

Soybeans Pre-emergence

General

broadleaf and

grass weeds

1.125 - 2.25 (as

450 g/L SC)
450 g/L SC

Corn (Maize) Pre-emergence

General

broadleaf and

grass weeds

1.125 - 1.8 (as

450 g/L SC)
450 g/L SC

Onions

Post-emergence

(from 15 cm

high)

General

broadleaf and

grass weeds

0.15 - 0.27 (as

450 g/L SC)
450 g/L SC

Wheat, Barley,

Oats

Post-emergence

(3-4 leaf stage)

Three-Cornered

Jack, Capeweed,

Wild Radish, etc.

0.27 (as 450 g/L

SC)
450 g/L SC

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: a.i. = active ingredient; WP = Wettable Powder; SC = Suspension Concentrate.

Application rates can vary depending on soil type, organic matter content, and weed pressure.

Lower rates are typically used on light soils with low organic matter, while higher rates are for

heavier soils with higher organic matter content.

Table 2: Dose-Response of Key Weed Species to Linuron

Weed Species
Common
Name

Linuron Dose
for 50%
Growth
Reduction
(GR50) (g
a.i./ha)

Linuron Dose
for 90%
Control (ED90)
(g a.i./ha)

Reference

Amaranthus

retroflexus
Redroot Pigweed ~70-151 (LD50) Not specified [4]

Chenopodium

album

Common

Lambsquarters
Not specified Not specified [5]

Solanum nigrum
Black

Nightshade
Not specified Not specified [1]

Note: Specific GR50 and ED90 values for linuron on a wide range of individual weed species

are not readily available in the public domain and often require access to proprietary industry

data or specific academic studies. The provided data for Amaranthus retroflexus is for lethal

dose (LD50) and may vary based on the biotype and environmental conditions.

Experimental Protocols
This section outlines a general protocol for conducting a linuron dose-response study in a

greenhouse or controlled environment setting.

Objective
To determine the dose-response of selected weed species to linuron and to calculate the

effective dose for 50% (ED50) and 90% (ED90) growth reduction.
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Materials
Linuron analytical standard or a commercial formulation (e.g., 450 g/L SC)

Seeds of target weed species (e.g., Amaranthus retroflexus, Chenopodium album, Solanum

nigrum)

Pots (e.g., 10 cm diameter) filled with a standardized potting mix

Controlled environment growth chamber or greenhouse

Precision bench sprayer calibrated for uniform application

Analytical balance and volumetric flasks for preparing herbicide solutions

Data collection tools (e.g., calipers, camera, biomass scale)

Statistical software for dose-response analysis

Experimental Procedure
Plant Propagation:

Sow seeds of the target weed species into pots at a uniform depth.

Water the pots as needed and place them in a growth chamber or greenhouse with

controlled temperature, humidity, and photoperiod suitable for the specific weed species.

After emergence, thin the seedlings to a uniform number per pot (e.g., 3-5 plants).

Allow the plants to grow to a specific growth stage (e.g., 2-4 true leaves) before herbicide

application.

Herbicide Preparation and Application:

Prepare a stock solution of linuron. A series of dilutions should be made to achieve the

desired range of application rates.
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A typical dose-response study should include a non-treated control and at least 5-7

herbicide concentrations, including rates below and above the expected ED50.

Calibrate the precision bench sprayer to deliver a consistent volume of spray solution per

unit area.

Apply the different linuron concentrations to the respective pots. Ensure uniform coverage

of the plant foliage.

Post-Treatment Care and Data Collection:

Return the treated pots to the controlled environment and continue to provide optimal

growing conditions.

Visually assess plant injury (phytotoxicity) at regular intervals (e.g., 7, 14, and 21 days

after treatment) using a rating scale (e.g., 0% = no injury, 100% = plant death).

At the end of the experiment (e.g., 21 days after treatment), harvest the above-ground

biomass of the plants in each pot.

Dry the biomass in an oven at a constant temperature (e.g., 70°C) until a constant weight

is achieved.

Record the dry weight for each pot.

Data Analysis:

Calculate the percent growth reduction for each treatment relative to the non-treated

control.

Analyze the data using a non-linear regression model suitable for dose-response curves

(e.g., a log-logistic model).

From the regression analysis, determine the ED50 and ED90 values, which represent the

linuron doses required to cause 50% and 90% growth reduction, respectively.

Mandatory Visualization
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Mechanism of Action of Linuron
Linuron is a herbicide that inhibits photosynthesis in susceptible plants.[3][6] It acts by blocking

the electron transport chain in Photosystem II (PSII) within the chloroplasts.[2][3] Specifically,

linuron binds to the D1 protein of the PSII complex, thereby interrupting the flow of electrons

from plastoquinone QA to QB. This blockage leads to a buildup of excited chlorophyll

molecules, the production of reactive oxygen species, and ultimately, the destruction of cell

membranes and plant death.

Thylakoid Membrane

Photosystem II (PSII) D1 Protein QA QBElectron Flow Plastoquinone Pool Photosynthesis Halts 

Linuron X Inhibition of
Electron Transport

Weed Death 

Click to download full resolution via product page

Caption: Mechanism of action of linuron in inhibiting photosynthesis.

Experimental Workflow for a Linuron Dose-Response
Study
The following diagram illustrates the key steps involved in conducting a dose-response study

for the herbicide linuron.
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Caption: Workflow for a linuron dose-response experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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